Cas no 2227197-71-7 (tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2227197-71-7
• MF: C₁₉H₃₃N₃O₄
• MW: 367.483025312424
• CID: 5268483
• Update Time: 2026-03-09

tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4R)-3-acetamido-4-allyl-3-(tert-butylcarbamoyl)pyrrolidine-1-carboxylate
• tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H33N3O4/c1-9-10-14-11-22(16(25)26-18(6,7)8)12-19(14,20-13(2)23)15(24)21-17(3,4)5/h9,14H,1,10-12H2,2-8H3,(H,20,23)(H,21,24)/t14-,19-/m1/s1
• InChI Key： PSNFRMXIQNDKLS-AUUYWEPGSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CC=C)[C@@](NC(=O)C)(C(=O)NC(C)(C)C)C1

Additional information on tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

Recent Advances in the Study of tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS: 2227197-71-7)

The compound tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS: 2227197-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pyrrolidine-based scaffolds, which are widely used in the development of protease inhibitors and other therapeutic agents. The stereochemistry of the compound, particularly the (3S,4R) configuration, has been shown to play a critical role in its biological activity. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to achieve high yields and enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate exhibits promising inhibitory activity against several proteases implicated in inflammatory and neurodegenerative diseases. Notably, its unique structural features, such as the tert-butylcarbamoyl and acetamido groups, contribute to its enhanced binding affinity and selectivity for target enzymes. These findings suggest that this compound could serve as a valuable lead for the development of new therapeutic agents.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are currently underway. Preliminary data indicate favorable absorption and distribution profiles, although challenges related to metabolic stability and bioavailability remain to be addressed. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to optimize its therapeutic potential.

The compound's versatility is also evident in its applications beyond traditional drug development. Recent reports have highlighted its use in chemical biology as a tool for studying enzyme mechanisms and protein-protein interactions. Its ability to selectively modify specific amino acid residues makes it a valuable probe for understanding biological pathways at the molecular level.

In conclusion, tert-butyl (3S,4R)-3-(tert-butylcarbamoyl)-3-acetamido-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS: 2227197-71-7) represents a promising candidate for further research in medicinal chemistry and chemical biology. Its unique structural and functional properties, combined with its demonstrated biological activity, make it a compound of significant interest for the development of novel therapeutics. Future studies should focus on optimizing its pharmacological profile and exploring its potential in diverse therapeutic areas.